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Compound of Interest

Compound Name: 2-Bromo-2-methylpropanamide

Cat. No.: B1266605

For researchers, scientists, and drug development professionals, ensuring safe and compliant
handling of chemical reagents is paramount. This document provides comprehensive guidance
on the personal protective equipment (PPE), operational procedures, and disposal plans for 2-
Bromo-2-methylpropanamide, a compound classified as acutely toxic if swallowed.[1][2][3]

Quantitative Data Summary

The following table summarizes key quantitative data for 2-Bromo-2-methylpropanamide,
providing a quick reference for its physical and chemical properties.
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Property Value Source
Molecular Formula CaHsBrNO [1]
Molecular Weight 166.02 g/mol [1]
Melting Point 145-149 °C [2][3]
Boiling Point 240.0 £ 23.0 °C at 760 mmHg [2]
Density 1.5+0.1 g/cm3 [2]
Flash Point 98.9+22.6 °C [2]

GHS Hazard Classification ,3A)cute Toxicity, Oral (Category [1]
Signal Word Danger

Hazard Statement H301: Toxic if swallowed [1112][3]

Experimental Protocol: Safe Handling and Use

Adherence to a strict protocol is crucial when working with 2-Bromo-2-methylpropanamide to
minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this compound.[4][5]

o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect
against splashes.[6]

» Hand Protection: Chemical-resistant gloves, such as nitrile rubber, should be worn. Gloves
must be inspected before use and changed immediately if contaminated.

» Body Protection: A laboratory coat must be worn. When handling larger quantities, consider
disposable sleeves or a chemical-resistant apron.

» Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid
inhalation of dust particles.[4][7] If a fume hood is not available, a NIOSH-approved
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respirator with an appropriate cartridge for organic vapors and particulates (N95 or better) is
required.

Engineering Controls

Ventilation: All work with 2-Bromo-2-methylpropanamide should be performed in a well-
ventilated area, preferably within a chemical fume hood.[4][7]

Designated Area: Establish a designated area for handling this compound, clearly marked
with hazard warnings.[5][7]

Eyewash and Safety Shower: An operational eyewash station and safety shower must be
readily accessible in the immediate work area.[5]

Operational Plan: Step-by-Step Handling Procedure

Preparation: Before starting any work, ensure all necessary PPE is donned correctly and that
the chemical fume hood is functioning properly. Review the Safety Data Sheet (SDS) for 2-
Bromo-2-methylpropanamide.

Weighing: When weighing the solid, perform this task within the chemical fume hood to
prevent the dispersion of dust. Use a tare method where the container is pre-weighed, the
chemical is added inside the hood, and the container is sealed before re-weighing outside
the hood.

Dissolving and Reactions: When preparing solutions or running reactions, add the solid to
the solvent slowly to avoid splashing. All manipulations should be carried out in the fume
hood.

Storage: Store 2-Bromo-2-methylpropanamide in a tightly sealed, clearly labeled container
in a cool, dry, and well-ventilated area, away from incompatible materials.[5] It should be
stored in a designated area for toxic substances.

Hygiene: After handling, wash hands and any exposed skin thoroughly with soap and water.
Do not eat, drink, or smoke in the laboratory.[5]

Disposal Plan
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Proper disposal of 2-Bromo-2-methylpropanamide and its contaminated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

Halogenated Organic Waste: As a brominated organic compound, 2-Bromo-2-
methylpropanamide waste must be segregated as halogenated organic waste.[8][9]

Solid Waste: Collect unused or waste 2-Bromo-2-methylpropanamide in a designated,
labeled, and sealed hazardous waste container.

Contaminated Materials: All disposable items that have come into contact with the chemical,
such as gloves, weighing paper, and pipette tips, must be disposed of as hazardous waste in
the same container.[5][7]

Solutions: Liquid waste containing this compound should be collected in a separate, clearly
labeled container for halogenated organic liquid waste.

Disposal Procedure

Labeling: Ensure all waste containers are accurately labeled with the chemical name and
associated hazards.

Storage of Waste: Store waste containers in a designated satellite accumulation area within
the laboratory, away from general waste.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal company.[6] Do not dispose of this chemical down the drain or in
regular trash.[9]

Mandatory Visualization: Chemical Spill Response
Workflow

The following diagram outlines the step-by-step procedure for responding to a spill of 2-Bromo-

2-methylpropanamide.
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Workflow for 2-Bromo-2-methylpropanamide Spill Response

Immediate Actions

Alert others in the area

Evacuate non-essential personnel

Don appropriate PPE
(gloves, goggles, respirator)

Ensure adequate ventilation
(use fume hood if safe)

Containmerjt & Cleanup

Contain the spill with
inert absorbent material

'

Carefully sweep or scoop up
the absorbed material

'

Decontaminate the spill area
with soap and water

Disposal & Reporting

Place cleanup materials in a
sealed, labeled hazardous waste container

Dispose of waste through EHS

Report the incident to the
laboratory supervisor and EHS

Click to download full resolution via product page

Caption: Workflow for handling a spill of 2-Bromo-2-methylpropanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1266605?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2-methylpropanamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2-methylpropanamide
https://www.echemi.com/products/pid_Rock18904-2-bromo-2-methylpropanamide.html
https://store.apolloscientific.co.uk/product/2-bromo-2-methylpropanamide
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/AcutelyToxicSolid.pdf
https://research.wayne.edu/oehs/chemical/19-006s_sop-acutely-toxic_ada.docx
https://www.aaronchem.com/sds/1599370-38-3.pdf
https://ehs.yale.edu/sites/default/files/files/acutely-toxic-materials-sop.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://scienceready.com.au/pages/safe-handing-and-disposal-of-organic-substances
https://www.benchchem.com/product/b1266605#personal-protective-equipment-for-handling-2-bromo-2-methylpropanamide
https://www.benchchem.com/product/b1266605#personal-protective-equipment-for-handling-2-bromo-2-methylpropanamide
https://www.benchchem.com/product/b1266605#personal-protective-equipment-for-handling-2-bromo-2-methylpropanamide
https://www.benchchem.com/product/b1266605#personal-protective-equipment-for-handling-2-bromo-2-methylpropanamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1266605?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

